Cas no 866132-19-6 (6-(TERT-BUTYLSULFONYL)-3-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE)

• Product Name: 6-(TERT-BUTYLSULFONYL)-3-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE
• CAS No: 866132-19-6
• MF: C₁₄H₁₆N₄O₂S₂
• MW: 336.432439804077
• CID: 5225136
• Update Time: 2026-03-07

6-(TERT-BUTYLSULFONYL)-3-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE Chemical and Physical Properties

Names and Identifiers

• 6-(TERT-BUTYLSULFONYL)-3-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-YLAMINE
• 6-(TERT-BUTYLSULFONYL)-3-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE
• 6-(2-methylpropane-2-sulfonyl)-3-(thiophen-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine

• Inchi： 1S/C14H16N4O2S2/c1-14(2,3)22(19,20)11-8-16-13-9(10-5-4-6-21-10)7-17-18(13)12(11)15/h4-8H,15H2,1-3H3
• InChI Key： JOXOXBMYBMAJFX-UHFFFAOYSA-N
• SMILES： CC(S(C1C=NC2=C(C3SC=CC=3)C=NN2C=1N)(=O)=O)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 6-(TERT-BUTYLSULFONYL)-3-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE

6-(TERT-BUTYLSULFONYL)-3-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE (CAS No. 866132-19-6): A Comprehensive Overview

6-(TERT-BUTYLSULFONYL)-3-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE (CAS No. 866132-19-6) is a potent and selective small molecule inhibitor that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising therapeutic potential in various preclinical studies. This article aims to provide a comprehensive overview of the chemical properties, biological activities, and potential applications of this compound.

Chemical Structure and Synthesis

The chemical structure of 6-(TERT-BUTYLSULFONYL)-3-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE (CAS No. 866132-19-6) is defined by its pyrazolo[1,5-a]pyrimidine core, which is functionalized with a tert-butylsulfonyl group at the 6-position and a thienyl group at the 3-position. The tert-butylsulfonyl moiety imparts significant stability and solubility to the molecule, while the thienyl group contributes to its biological activity and selectivity. The synthesis of this compound typically involves a multi-step process, including the formation of the pyrazolo[1,5-a]pyrimidine scaffold followed by selective functionalization with the tert-butylsulfonyl and thienyl groups.

Biological Activity

6-(TERT-BUTYLSULFONYL)-3-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE has been extensively studied for its biological activities, particularly as an inhibitor of various kinases and enzymes. Recent research has highlighted its potent inhibitory effects on specific kinases involved in cancer signaling pathways. For instance, studies have shown that this compound effectively inhibits the activity of Aurora kinase A (AURKA), a key regulator of mitosis and a validated target for cancer therapy. The inhibition of AURKA by 6-(TERT-BUTYLSULFONYL)-3-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE leads to cell cycle arrest and apoptosis in cancer cells, making it a promising candidate for anticancer drug development.

Pharmacological Properties

In addition to its kinase inhibitory activity, 6-(TERT-BUTYLSULFONYL)-3-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE exhibits favorable pharmacological properties that enhance its therapeutic potential. Preclinical studies have demonstrated that this compound has good oral bioavailability and a favorable pharmacokinetic profile. It also shows low toxicity in animal models, suggesting that it may be suitable for further clinical development.

Clinical Applications

The potential clinical applications of 6-(TERT-BUTYLSULFONYL)-3-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE are diverse and promising. Given its potent inhibitory effects on AURKA and other kinases involved in cancer signaling pathways, this compound is being evaluated for the treatment of various solid tumors and hematological malignancies. Clinical trials are currently underway to assess its safety and efficacy in these settings.

Mechanism of Action

The mechanism of action of 6-(TERT-BUTYLSULFONYL)-3-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE involves selective binding to the ATP-binding pocket of target kinases such as AURKA. This binding disrupts the kinase's ability to phosphorylate substrates, leading to downstream effects such as cell cycle arrest and apoptosis in cancer cells. The selectivity of this compound for specific kinases is attributed to its unique structural features, which allow it to form specific interactions with key residues in the ATP-binding pocket.

Current Research Trends

Ongoing research on 6-(TERT-BUTYLSULFONYL)-3-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE is focused on optimizing its pharmacological properties and expanding its therapeutic applications. Recent studies have explored the use of this compound in combination with other anticancer agents to enhance therapeutic efficacy and overcome drug resistance. Additionally, efforts are being made to develop prodrugs or formulations that improve the delivery and bioavailability of this compound.

Conclusion

In conclusion, 6-(TERT-BUTYLSULFONYL)-3-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE (CAS No. 866132-19-6) represents a promising small molecule inhibitor with significant therapeutic potential in the treatment of cancer. Its unique chemical structure, potent biological activity, favorable pharmacological properties, and ongoing clinical development make it an exciting candidate for further investigation. As research in this area continues to advance, it is anticipated that this compound will play an important role in the development of novel anticancer therapies.